Cas no 42951-66-6 (1,4,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine)

• Product Name: 1,4,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine
• CAS No: 42951-66-6
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• MDL: MFCD00124683
• CID: 325303
• PubChem ID: 698084
• Update Time: 2025-04-19

1,4,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,4,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine
• 1,4,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine
• 1,4,6-trimethylpyrazolo[3,4-b]pyridin-3-amine
• 1H-Pyrazolo[3,4-b]pyridin-3-amine,1,4,6-trimethyl-
• AC1LF5RC
• CCG-1465
• CTK8C0308
• HMS1666N02
• ST081075
• DTXSID50351337
• MFCD00124683
• AKOS005169065
• 4R-0613
• FT-0688008
• NS00016554
• CS-0314042
• E74252
• J-503956
• 1,4,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine, AldrichCPR
• 42951-66-6
• DB-070376
• 1,4,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine ,97%
• STK510383

• MDL： MFCD00124683
• Inchi： 1S/C9H12N4/c1-5-4-6(2)11-9-7(5)8(10)12-13(9)3/h4H,1-3H3,(H2,10,12)
• InChI Key： DRFIBVYIMICNDP-UHFFFAOYSA-N
• SMILES： N1(C)C2C(C(N)=N1)=C(C)C=C(C)N=2

Computed Properties

• Exact Mass: 176.10600
• Monoisotopic Mass: 176.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3

Experimental Properties

• Density: 1.3
• Boiling Point: 352 °C at 760 mmHg
• Flash Point: 166.7 °C
• PSA: 56.73000
• LogP: 1.74850

1,4,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37